Cas no 312604-91-4 (ethyl 4-phenyl-2-propanamido-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-phenyl-2-propanamido-1,3-thiazole-5-carboxylate
• CAS No: 312604-91-4
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 6058813
• PubChem ID: 3498116
• Update Time: 2023-12-13

ethyl 4-phenyl-2-propanamido-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-phenyl-2-propanamido-1,3-thiazole-5-carboxylate
• ethyl 4-phenyl-2-propionamidothiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(1-oxopropyl)amino]-4-phenyl-, ethyl ester
• ethyl 4-phenyl-2-(propanoylamino)-1,3-thiazole-5-carboxylate
• AKOS024574195
• Oprea1_816659
• F0018-0073
• 312604-91-4

• Inchi： 1S/C15H16N2O3S/c1-3-11(18)16-15-17-12(10-8-6-5-7-9-10)13(21-15)14(19)20-4-2/h5-9H,3-4H2,1-2H3,(H,16,17,18)
• InChI Key： DPUCHZQDJCWOJV-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(=O)CC

Computed Properties

• Exact Mass: 304.08816355g/mol
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• pka: 9.17±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives